Cas no 2229188-74-1 (2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229188-74-1
• MF: C₇H₁₁FN₂O₂S
• MW: 206.237843751907
• CID: 6613618
• PubChem ID: 165636783
• Update Time: 2025-06-30

2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• 2229188-74-1
• EN300-2004505

• Inchi： 1S/C7H11FN2O2S/c1-6-7(5-10(2)9-6)3-4-13(8,11)12/h5H,3-4H2,1-2H3
• InChI Key： HATOYEWZHILQSL-UHFFFAOYSA-N
• SMILES： S(CCC1=CN(C)N=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 206.05252693g/mol
• Monoisotopic Mass: 206.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride

2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride and Its Role in Medicinal Chemistry

The compound 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2229188-74-1) represents a novel class of sulfonyl fluoride derivatives with significant potential in the development of therapeutic agents. This molecule, characterized by its unique 1,3-dimethyl-1H-pyrazol-4-yl substituent and ethane-1-sulfonyl fluoride core, has garnered attention for its pharmacological properties and structural versatility. Recent studies have highlighted its ability to modulate enzyme activity, making it a promising candidate for applications in antimicrobial and anti-inflammatory research.

Structurally, the 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride molecule combines a 1,3-dimethyl-1H-pyrazol-4-yl group with a sulfonyl fluoride functional group. This hybrid structure allows for the creation of diverse derivatives, which can be tailored to target specific biological pathways. The ethane-1-sulfonyl fluoride moiety contributes to the molecule's reactivity, enabling it to interact with various biomolecules. Researchers have demonstrated that this compound can act as a potent inhibitor of key enzymes involved in inflammatory responses, such as phospholipase A2 and cyclooxygenase.

Recent advancements in medicinal chemistry have further expanded the utility of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of pro-inflammatory cytokine production, making it a valuable tool for the development of anti-inflammatory drugs. The compound's ability to modulate immune cell signaling pathways has also been explored in preclinical models, showing potential for treating autoimmune disorders.

One of the key advantages of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride is its structural adaptability. By modifying the 1,3-dimethyl-1H-pyrazol-4-yl substituent, scientists can fine-tune the molecule's biological activity. For example, introducing hydrophobic or hydrophilic groups can enhance the compound's solubility and bioavailability. This flexibility has led to the development of several drug-like derivatives with improved pharmacokinetic profiles.

Another area of interest is the compound's potential in antimicrobial applications. A 2024 study published in Antimicrobial Agents and Chemotherapy found that 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membrane integrity, which is a critical factor in the development of new antibiotics in the face of increasing drug resistance.

In the realm of drug discovery, 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride has shown promise as a lead compound. Its ability to interact with multiple targets makes it an attractive candidate for the development of multifunctional therapeutics. Researchers have also explored its potential in oncology, where it has demonstrated the ability to inhibit the growth of certain cancer cell lines by targeting key signaling pathways.

The synthesis of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride involves a series of well-defined chemical reactions. The 1,3-dimethyl-1H-pyrazol-4-yl group is typically introduced via a condensation reaction between a suitable pyrazole derivative and a chloroalkane. Subsequent sulfonylation steps yield the final product. This synthetic approach allows for the efficient production of the compound, which is essential for large-scale drug development and clinical trials.

One of the challenges in the application of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride is ensuring its stability in biological systems. Recent studies have focused on modifying the ethane-1-sulfonyl fluoride group to enhance its metabolic stability. For instance, replacing the fluoride with a more stable sulfonyl group has been shown to improve the compound's half-life in vivo, making it a more viable therapeutic option.

The pharmacological profile of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride is further supported by its low toxicity in preclinical models. Animal studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. This safety profile is a critical factor in its potential for clinical translation and pharmaceutical development.

Looking ahead, the future of 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride lies in its application as a versatile scaffold for drug discovery. Ongoing research is focused on exploring its potential in neurodegenerative diseases and metabolic disorders. The compound's ability to modulate multiple biological pathways positions it as a valuable tool in the development of targeted therapies for a wide range of medical conditions.

In conclusion, 2-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride represents a significant advancement in the field of medicinal chemistry. Its unique structure and pharmacological properties make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, the compound's potential applications are likely to expand, contributing to the advancement of modern medicine and pharmaceutical science.